Cas no 2034606-96-5 (N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide)
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
- 2034606-96-5
- N-(tert-butyl)-2-(4-methoxypiperidin-1-yl)acetamide
- AKOS026703388
- F6544-0038
-
- Inchi: 1S/C12H24N2O2/c1-12(2,3)13-11(15)9-14-7-5-10(16-4)6-8-14/h10H,5-9H2,1-4H3,(H,13,15)
- InChI Key: HQQMIJMMLHPWCZ-UHFFFAOYSA-N
- SMILES: O(C)C1CCN(CC(NC(C)(C)C)=O)CC1
Computed Properties
- Exact Mass: 228.183778013g/mol
- Monoisotopic Mass: 228.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.6Ų
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6544-0038-2μmol |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6544-0038-5μmol |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6544-0038-10μmol |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6544-0038-20μmol |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6544-0038-1mg |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6544-0038-2mg |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6544-0038-3mg |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6544-0038-4mg |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6544-0038-5mg |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6544-0038-10mg |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide |
2034606-96-5 | 10mg |
$118.5 | 2023-09-08 |
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
Research Brief on N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide (CAS: 2034606-96-5): Recent Advances and Applications
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide (CAS: 2034606-96-5) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.
The compound's unique structural features, including the tert-butyl group and the methoxypiperidine moiety, contribute to its distinct physicochemical and pharmacological properties. Recent synthetic approaches have optimized the production of 2034606-96-5 with improved yields and purity, making it more accessible for further pharmacological evaluation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of its production.
Pharmacological studies have revealed that N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide exhibits promising activity as a modulator of specific biological targets. In particular, its interaction with G-protein coupled receptors (GPCRs) and ion channels has been investigated, suggesting potential applications in neurological disorders and cardiovascular diseases. Recent in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS)-targeted therapies.
One of the most significant recent developments involves the compound's potential application in the treatment of neurodegenerative diseases. Preliminary studies have shown that 2034606-96-5 may exhibit neuroprotective effects by modulating oxidative stress pathways and reducing neuroinflammation. These findings have sparked interest in further exploring its mechanism of action and therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.
In the realm of oncology research, N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide has shown interesting activity as part of combination therapies. Recent investigations have explored its role as a chemosensitizer, potentially enhancing the efficacy of existing anticancer drugs while reducing their systemic toxicity. The compound's ability to modulate drug efflux pumps and apoptosis pathways is currently under intensive study in various cancer cell lines.
The safety profile of 2034606-96-5 has been evaluated in recent preclinical studies, which have provided valuable data on its pharmacokinetics and toxicology. These studies have established preliminary parameters for dosage and administration, laying the groundwork for potential clinical trials. However, further research is needed to fully characterize its safety and efficacy in human subjects.
Future research directions for N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide include structural optimization to enhance its pharmacological properties, detailed mechanistic studies to elucidate its molecular targets, and expanded preclinical evaluation in disease-relevant models. The compound's versatility as a chemical scaffold also presents opportunities for the development of derivative compounds with improved therapeutic profiles.
In conclusion, N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide (CAS: 2034606-96-5) represents a promising compound in medicinal chemistry with diverse potential applications. The recent advances in its synthesis, pharmacological characterization, and therapeutic exploration highlight its significance in current drug discovery efforts. Continued research on this molecule may yield important contributions to the development of novel treatments for various challenging medical conditions.
2034606-96-5 (N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)